Cas no 1352835-02-9 (Benzyl 3-cyano-2-methylphenylcarbamate)

• Product Name: Benzyl 3-cyano-2-methylphenylcarbamate
• CAS No: 1352835-02-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 5822897
• PubChem ID: 67994690
• Update Time: 2025-06-15

Benzyl 3-cyano-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282332
• Benzyl 3-cyano-2-methylphenylcarbamate
• SCHEMBL9983436
• 1352835-02-9
• HHDXYRJADGGZBD-UHFFFAOYSA-N
• benzyl N-(3-cyano-2-methylphenyl)carbamate

• Inchi： 1S/C16H14N2O2/c1-12-14(10-17)8-5-9-15(12)18-16(19)20-11-13-6-3-2-4-7-13/h2-9H,11H2,1H3,(H,18,19)
• InChI Key： HHDXYRJADGGZBD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C#N)C=1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on Benzyl 3-cyano-2-methylphenylcarbamate

Benzyl 3-cyano-2-methylphenylcarbamate (CAS No. 1352835-02-9): An Overview of Its Properties, Applications, and Recent Research

Benzyl 3-cyano-2-methylphenylcarbamate (CAS No. 1352835-02-9) is a versatile compound with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a benzyl group, a cyano group, and a carbamate moiety. These functional groups contribute to its chemical reactivity and biological activity, making it an important molecule for various research and industrial purposes.

The chemical structure of benzyl 3-cyano-2-methylphenylcarbamate consists of a benzyl group attached to a carbamate linkage, which is further connected to a 3-cyano-2-methylphenyl ring. The presence of the cyano group imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The carbamate functionality is known for its ability to form stable complexes with various metal ions, which can be exploited in coordination chemistry and catalysis.

In the realm of medicinal chemistry, benzyl 3-cyano-2-methylphenylcarbamate has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including its anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the use of benzyl 3-cyano-2-methylphenylcarbamate in the development of novel therapeutic agents for neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that benzyl 3-cyano-2-methylphenylcarbamate could serve as a valuable scaffold for designing drugs targeting Alzheimer's disease and Parkinson's disease.

Beyond its medicinal applications, benzyl 3-cyano-2-methylphenylcarbamate has also found utility in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for constructing self-assembled monolayers (SAMs) with enhanced stability and tunable surface properties. These SAMs have potential applications in nanotechnology, sensors, and catalytic systems.

The synthetic accessibility of benzyl 3-cyano-2-methylphenylcarbamate is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the reaction of 3-cyano-2-methylaniline with benzyl chloroformate under mild conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, benzyl 3-cyano-2-methylphenylcarbamate (CAS No. 1352835-02-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure endows it with diverse reactivity profiles and biological activities, making it an attractive target for further investigation and application development. As research continues to uncover new insights into its properties and functionalities, the future prospects for this compound appear promising.